Cas no 39604-67-6 (Ethanone, 1-(2-hydroxy-4,6-dimethoxy-3-methylphenyl)-2-phenyl-)

Ethanone, 1-(2-hydroxy-4,6-dimethoxy-3-methylphenyl)-2-phenyl- structure
39604-67-6 structure
Product Name:Ethanone, 1-(2-hydroxy-4,6-dimethoxy-3-methylphenyl)-2-phenyl-
CAS No:39604-67-6
MF:C17H18O4
MW:286.322425365448
CID:1509850
PubChem ID:85807354
Update Time:2025-04-21

Ethanone, 1-(2-hydroxy-4,6-dimethoxy-3-methylphenyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(2-hydroxy-4,6-dimethoxy-3-methylphenyl)-2-phenyl-
    • 39604-67-6
    • 1-(2-hydroxy-4,6-dimethoxy-3-methylphenyl)-2-phenylethanone
    • DTXSID401187445
    • Inchi: 1S/C17H18O4/c1-11-14(20-2)10-15(21-3)16(17(11)19)13(18)9-12-7-5-4-6-8-12/h4-8,10,19H,9H2,1-3H3
    • InChI Key: ACLCKGICFMORIO-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C(C)=C(C=1C(CC1C=CC=CC=1)=O)O)OC

Computed Properties

  • Exact Mass: 286.12054
  • Monoisotopic Mass: 286.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.76
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